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Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B8421164

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and stability
of the P2X4 receptor antagonist, NP-1815-PX, in dimethyl sulfoxide (DMSO). The data and
protocols presented herein are essential for the accurate preparation, storage, and use of NP-
1815-PX in a research and development setting.

Core Properties of NP-1815-PX Sodium

Property Value Reference
Molecular Formula C21H13N4NaOsS [1]
Molecular Weight 424.41 g/mol [1]

CAS Number 1239578-80-3 [1]
Appearance Solid

Purity >98% (typical)

Solubility in DMSO

NP-1815-PX sodium exhibits high solubility in DMSO. The following table summarizes the
available quantitative data.
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Parameter Value Conditions and Notes

Requires sonication for

Solubility 250 mg/mL _ _
dissolution.[1][2]
Calculated based on a
Molar Concentration 589.05 mM molecular weight of 424.41

g/mol .

Note on DMSO Quality: The hygroscopic nature of DMSO can significantly impact the solubility
of NP-1815-PX. It is strongly recommended to use newly opened, anhydrous DMSO for the
preparation of stock solutions.

Recommended Dissolution Protocol

To achieve the maximum solubility of NP-1815-PX in DMSO, the following procedure is
recommended:

Weigh the desired amount of NP-1815-PX sodium into a suitable vial.

Add the appropriate volume of fresh, anhydrous DMSO.

Warm the vial to 37°C.

Agitate the solution in an ultrasonic bath until the compound is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.
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NP-1815-PX Dissolution Workflow
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Visual Inspection

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8421164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Kinetic Solubility Assay Workflow
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HPLC-Based Stability Assay Workflow
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in DMSO and Aliquot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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